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Compound of Interest

Compound Name:
4-Aminocinnamic acid

hydrochloride

Cat. No.: B8783508

Get Quote

Executive Summary
4-Aminocinnamic acid hydrochloride (CAS: 54057-95-3) exhibits a distinct solubility

inversion compared to its free acid form. While the free acid (zwitterionic/neutral) is sparingly

soluble in water and soluble in organic solvents, the hydrochloride salt is significantly more

soluble in water and demonstrates reduced solubility in pure ethanol.

Dominant Solvent: Water (High dielectric constant facilitates ionic dissociation).

Secondary Solvent: Ethanol (Moderate solubility; often used as a co-solvent or antisolvent).

Key Application: Recrystallization is optimally performed using a Water:Ethanol gradient,

exploiting the steep temperature-dependent solubility curve in aqueous media.
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The solubility difference stems from the lattice energy of the ionic salt versus the solvation

energy provided by the solvent.

Compound: 4-Aminocinnamic acid hydrochloride[1][2]

Formula:

Molecular Weight: 199.63 g/mol [1][2]

Ionic Character: The protonation of the amino group (

) creates a polar ionic head, while the cinnamic backbone (

) remains lipophilic.

Solvent Interaction Mechanism

Feature
Water (

)

Ethanol (

)

Dielectric Constant (

)
~78 (High) ~24 (Moderate)

Interaction Type

Strong Ion-Dipole interactions

stabilize the dissociated

and

ions.

Weaker dipole interactions;

lower capacity to shield ions,

leading to tighter ion pairing

and lower solubility.

Thermodynamic Driver

Enthalpically favorable

solvation of ions overcomes

lattice energy.

Entropically less favorable due

to structured solvent cage

requirements around the

hydrophobic phenyl ring.

Comparative Solubility Data (Analogous Trends)
While specific gravimetric data for this specific salt is rare in open literature, the behavior

follows the Aniline Hydrochloride model (a close structural analog).
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Water: High solubility (

mg/mL estimated at 25°C). Solubility increases exponentially with temperature.

Ethanol: Moderate solubility. In similar aryl-amine salts, solubility in ethanol is typically 30-

50% lower than in water.

Mixtures: Solubility often exhibits a non-linear decrease as ethanol fraction increases,

making 90:10 Water:Ethanol ideal for solubilization and 10:90 Water:Ethanol ideal for

precipitation.

Experimental Protocol: Solubility Determination
For critical drug development workflows, rely on empirical determination rather than literature

estimates. Use this self-validating protocol.

Workflow Visualization
The following diagram outlines the "Saturation Shake-Flask" method with HPLC quantification.
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Calculate Solubility (S)
S = (Area x DF) / Response Factor

Click to download full resolution via product page

Caption: Standardized workflow for determining thermodynamic solubility of ionic organic salts.

Detailed Methodology
Preparation: Add excess 4-Aminocinnamic acid hydrochloride (~100 mg) to 2 mL of

solvent (Water or Ethanol) in a borosilicate glass vial.

Equilibration: Agitate at 25°C ± 0.1°C for 24 hours. Critical: Check for residual solid.[3] If fully

dissolved, add more solid until saturation is visible.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b8783508/docs?utm_src=pdf-body-img#technical-guide-solubility-profile-of-4-aminocinnamic-acid-hydrochloride
https://www.benchchem.com/product/b8783508/docs?utm_src=pdf-body#technical-guide-solubility-profile-of-4-aminocinnamic-acid-hydrochloride
http://www.chem.ualberta.ca/~orglabtutorials/Techniques%20Extra%20Info/Recrystallization.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8783508?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


pH Check (Water only): Measure the pH of the supernatant. The HCl salt will create an acidic

environment (pH ~2-3). Do not buffer, as this alters the "intrinsic solubility" of the salt.

Sampling: Filter 0.5 mL of supernatant through a pre-heated 0.45 µm PTFE syringe filter.

Quantification: Dilute the filtrate 1:100 with mobile phase (e.g., Water/Acetonitrile) and

analyze via HPLC (C18 column, UV detection at 280 nm).

Application: Purification via Recrystallization
The differential solubility between water (high) and ethanol (moderate/low) is the basis for

purification.

The "Solvent-Antisolvent" Technique
Dissolution: Dissolve crude 4-Aminocinnamic acid hydrochloride in the minimum volume

of hot water (approx. 80°C).

Filtration: Perform hot filtration to remove insoluble mechanical impurities.[3]

Crystallization:

Method A (Cooling): Slowly cool to 4°C. The salt will crystallize out.

Method B (Antisolvent): While stirring the hot aqueous solution, slowly add hot Ethanol.

Continue adding until the solution becomes slightly turbid.

Isolation: Cool to room temperature, then 4°C. Filter the white/off-white crystals and wash

with cold ethanol (to remove mother liquor without re-dissolving the salt).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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